molecular formula C14H18ClNO2 B14864011 Ethyl 4-(4-chlorophenyl)-1-methylpyrrolidine-3-carboxylate

Ethyl 4-(4-chlorophenyl)-1-methylpyrrolidine-3-carboxylate

Cat. No.: B14864011
M. Wt: 267.75 g/mol
InChI Key: WBERIESTWRLNFZ-UHFFFAOYSA-N
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Description

Ethyl 4-(4-chlorophenyl)-1-methylpyrrolidine-3-carboxylate is a chemical compound that belongs to the class of pyrrolidine derivatives This compound is characterized by the presence of a chlorophenyl group attached to the pyrrolidine ring, which is further esterified with an ethyl group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Ethyl 4

Properties

Molecular Formula

C14H18ClNO2

Molecular Weight

267.75 g/mol

IUPAC Name

ethyl 4-(4-chlorophenyl)-1-methylpyrrolidine-3-carboxylate

InChI

InChI=1S/C14H18ClNO2/c1-3-18-14(17)13-9-16(2)8-12(13)10-4-6-11(15)7-5-10/h4-7,12-13H,3,8-9H2,1-2H3

InChI Key

WBERIESTWRLNFZ-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1CN(CC1C2=CC=C(C=C2)Cl)C

Origin of Product

United States

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